Alvimopan Acyl Glucuronide (mixture of isomers)
Alvimopan Acyl Glucuronide (mixture of isomers)
A metabolite of Alvimopan
Brand Name:
Vulcanchem
CAS No.:
1260616-95-2
VCID:
VC0194734
InChI:
InChI=1S/C31H40N2O10/c1-18-16-33(12-11-31(18,2)21-9-6-10-22(34)14-21)17-20(13-19-7-4-3-5-8-19)28(39)32-15-23(35)42-30-26(38)24(36)25(37)27(43-30)29(40)41/h3-10,14,18,20,24-27,30,34,36-38H,11-13,15-17H2,1-2H3,(H,32,39)(H,40,41)/t18-,20-,24?,25-,26?,27?,30+,31+/m0/s1
SMILES:
CC1CN(CCC1(C)C2=CC(=CC=C2)O)CC(CC3=CC=CC=C3)C(=O)NCC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C31H40N2O10
Molecular Weight:
600.67
Alvimopan Acyl Glucuronide (mixture of isomers)
CAS No.: 1260616-95-2
Impurities
VCID: VC0194734
Molecular Formula: C31H40N2O10
Molecular Weight: 600.67
Purity: > 95%
| CAS No. | 1260616-95-2 |
|---|---|
| Product Name | Alvimopan Acyl Glucuronide (mixture of isomers) |
| Molecular Formula | C31H40N2O10 |
| Molecular Weight | 600.67 |
| IUPAC Name | (3S,6S)-6-[2-[[(2S)-2-benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanoyl]amino]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C31H40N2O10/c1-18-16-33(12-11-31(18,2)21-9-6-10-22(34)14-21)17-20(13-19-7-4-3-5-8-19)28(39)32-15-23(35)42-30-26(38)24(36)25(37)27(43-30)29(40)41/h3-10,14,18,20,24-27,30,34,36-38H,11-13,15-17H2,1-2H3,(H,32,39)(H,40,41)/t18-,20-,24?,25-,26?,27?,30+,31+/m0/s1 |
| SMILES | CC1CN(CCC1(C)C2=CC(=CC=C2)O)CC(CC3=CC=CC=C3)C(=O)NCC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| Appearance | Solid powder |
| Description | A metabolite of Alvimopan |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Alvimopan Acyl-β-D-glucuronide |
| PubChem Compound | 129627272 |
| Last Modified | Nov 11 2021 |
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